Cas no 2172519-63-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)but-2-ynamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)but-2-ynamidoacetic acid
• CAS No: 2172519-63-8
• MF: C₂₃H₁₉F₃N₂O₅
• MW: 460.402576684952
• CID: 5922019
• PubChem ID: 165511380
• Update Time: 2025-10-28

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)but-2-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)but-2-ynamidoacetic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)but-2-ynamido]acetic acid
• EN300-1550716
• 2172519-63-8

• Inchi： 1S/C23H19F3N2O5/c24-23(25,26)14-28(12-21(30)31)20(29)10-5-11-27-22(32)33-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19H,11-14H2,(H,27,32)(H,30,31)
• InChI Key： QKYOBWFVPPTYAX-UHFFFAOYSA-N
• SMILES： FC(CN(C(C#CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 460.12460620g/mol
• Monoisotopic Mass: 460.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)but-2-ynamidoacetic acid

Compound CAS No. 2172519-63-8: 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)but-2-ynamidoacetic Acid

The compound with CAS No. 2172519-63-8, known as 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)but-2-ynamidoacetic Acid, is a highly specialized chemical entity with significant potential in the fields of drug discovery and materials science. This compound combines several functional groups that make it unique and versatile for various applications.

At its core, the molecule features a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is strategically positioned to facilitate controlled deprotection during synthetic processes, making this compound an invaluable tool in the construction of complex peptides and proteins. Recent advancements in peptide chemistry have highlighted the importance of such protecting groups in achieving high yields and purity in synthetic pathways.

The trifluoroethyl substituent attached to the nitrogen atom introduces significant electronic effects into the molecule. This group enhances the lipophilicity of the compound, which is advantageous for improving drug bioavailability and membrane permeability. Furthermore, the trifluoroethyl group contributes to the compound's stability under various reaction conditions, making it suitable for use in challenging synthetic environments.

A notable feature of this compound is its but-2-yne moiety, which introduces a triple bond into the structure. This unsaturated bond can participate in a variety of click chemistry reactions, such as cycloadditions and conjugate additions, enabling the construction of complex molecular architectures. Recent studies have demonstrated the utility of alkynes like but-2-yne in the synthesis of macrocyclic compounds and supramolecular assemblies.

The combination of these functional groups makes this compound a promising candidate for applications in medicinal chemistry. For instance, its ability to act as a linker or spacer in drug delivery systems has been explored in recent research studies. Additionally, the compound's potential as a building block for creating bioconjugates and targeted therapeutics has been highlighted in several peer-reviewed publications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and selective protection/deprotection strategies. The use of Fmoc as a protecting group ensures precise control over the reaction sequence, while the trifluoroethyl group provides stability during intermediate steps. Recent optimizations in synthetic protocols have significantly improved the overall yield and purity of this compound.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses confirm its molecular structure and provide insights into its conformational flexibility and stability under different conditions.

In conclusion, CAS No. 2172519-63-8 represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers in peptide synthesis, drug discovery, and materials science. As ongoing research continues to uncover new applications for this compound, its significance within the scientific community is expected to grow further.